Cas no 27663-73-6 (Diethyl 2-((1h-Pyrrolo2,3-BPyridin-3-Yl)Methyl)Malonate)

• Product Name: Diethyl 2-((1h-Pyrrolo2,3-BPyridin-3-Yl)Methyl)Malonate
• CAS No: 27663-73-6
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD13191655
• CID: 2930153
• PubChem ID: 46739915
• Update Time: 2025-05-19

Diethyl 2-((1h-Pyrrolo2,3-BPyridin-3-Yl)Methyl)Malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-((1H-pyrrolo[2,3-b]pyridin-3-yl)methyl)malonate
• diethyl 2-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)propanedioate
• 1,3-diethyl 2-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)propanedioate
• CBA66373
• E79286
• AKOS030260487
• diethyl2-((1H-pyrrolo[2,3-b]pyridin-3-yl)methyl)malonate-D28249
• diethyl2-((1H-pyrrolo[2,3-b]pyridin-3-yl)methyl)malonate
• 27663-73-6
• CS-W001776
• 1,3-diethyl 2-{1H-pyrrolo[2,3-b]pyridin-3-ylmethyl}propanedioate
• AS-71672
• SCHEMBL857520
• Diethyl 2-((1h-Pyrrolo2,3-BPyridin-3-Yl)Methyl)Malonate

• MDL： MFCD13191655
• Inchi： 1S/C15H18N2O4/c1-3-20-14(18)12(15(19)21-4-2)8-10-9-17-13-11(10)6-5-7-16-13/h5-7,9,12H,3-4,8H2,1-2H3,(H,16,17)
• InChI Key： OYZUYWXXBYTHKY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Diethyl 2-((1h-Pyrrolo2,3-BPyridin-3-Yl)Methyl)Malonate

Research Brief on Diethyl 2-((1H-Pyrrolo[2,3-b]Pyridin-3-Yl)Methyl)Malonate (CAS: 27663-73-6): Recent Advances and Applications

Diethyl 2-((1H-Pyrrolo[2,3-b]Pyridin-3-Yl)Methyl)Malonate (CAS: 27663-73-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief consolidates the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in the pharmaceutical industry.

Recent literature has emphasized the role of Diethyl 2-((1H-Pyrrolo[2,3-b]Pyridin-3-Yl)Methyl)Malonate as a precursor in the synthesis of novel heterocyclic compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study reported a high-yield, scalable synthesis route for this intermediate, optimizing reaction conditions to achieve >90% purity. This advancement addresses previous challenges in large-scale production, making it more accessible for preclinical research.

In addition to its synthetic applications, the compound has garnered attention for its potential in targeted drug delivery systems. A 2024 paper in ACS Biomaterials Science & Engineering explored its incorporation into biodegradable polymer matrices for controlled release of anticancer agents. The researchers noted that the malonate moiety facilitates covalent conjugation with drug molecules, while the pyrrolopyridine scaffold enhances cellular uptake. These findings open new avenues for designing combination therapies with improved pharmacokinetic profiles.

Structural modifications of Diethyl 2-((1H-Pyrrolo[2,3-b]Pyridin-3-Yl)Methyl)Malonate have also been investigated to expand its utility. Computational studies published in Bioorganic & Medicinal Chemistry Letters (2023) utilized density functional theory (DFT) to predict the reactivity of various derivatives, identifying optimal sites for functionalization. These insights are guiding the design of next-generation analogs with enhanced binding affinity for specific protein targets, particularly in oncology and inflammation-related pathways.

From a regulatory perspective, recent patent filings (e.g., WO2023124567) indicate growing commercial interest in this compound, with claims covering novel synthetic methods and therapeutic compositions. Industry reports suggest that the global market for pyrrolopyridine-based intermediates is projected to grow at a CAGR of 8.2% from 2023 to 2030, driven by increasing R&D investment in kinase-targeted therapies. This trend underscores the strategic importance of Diethyl 2-((1H-Pyrrolo[2,3-b]Pyridin-3-Yl)Methyl)Malonate in pharmaceutical development pipelines.

In conclusion, recent research demonstrates that Diethyl 2-((1H-Pyrrolo[2,3-b]Pyridin-3-Yl)Methyl)Malonate (27663-73-6) continues to be a valuable building block in medicinal chemistry, with expanding applications in drug discovery and delivery. The compound's versatility, combined with advances in synthetic methodologies and computational modeling, positions it as a critical component in the development of next-generation therapeutics. Future studies are expected to explore its potential in additional therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance.